Cas no 2229102-01-4 (N-methyl-1-{3-(trifluoromethyl)pyridin-4-ylmethyl}cyclopropan-1-amine)

N-methyl-1-{3-(trifluoromethyl)pyridin-4-ylmethyl}cyclopropan-1-amine is a specialized organic compound featuring a cyclopropane core substituted with an N-methylamine group and a 3-(trifluoromethyl)pyridin-4-ylmethyl moiety. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the pyridine ring contributes to potential binding interactions in medicinal or agrochemical applications. The cyclopropane scaffold introduces structural rigidity, which may improve selectivity and potency in target engagement. This compound is of interest in pharmaceutical and chemical research due to its unique combination of functional groups, offering opportunities for further derivatization or as a key intermediate in synthesis. Its properties suggest utility in drug discovery or material science applications.
N-methyl-1-{3-(trifluoromethyl)pyridin-4-ylmethyl}cyclopropan-1-amine structure
2229102-01-4 structure
Product Name:N-methyl-1-{3-(trifluoromethyl)pyridin-4-ylmethyl}cyclopropan-1-amine
CAS No:2229102-01-4
MF:C11H13F3N2
MW:230.229532957077
CID:6307565
PubChem ID:165883838
Update Time:2025-10-29

N-methyl-1-{3-(trifluoromethyl)pyridin-4-ylmethyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • N-methyl-1-{3-(trifluoromethyl)pyridin-4-ylmethyl}cyclopropan-1-amine
    • 2229102-01-4
    • EN300-1953703
    • N-methyl-1-{[3-(trifluoromethyl)pyridin-4-yl]methyl}cyclopropan-1-amine
    • Inchi: 1S/C11H13F3N2/c1-15-10(3-4-10)6-8-2-5-16-7-9(8)11(12,13)14/h2,5,7,15H,3-4,6H2,1H3
    • InChI Key: MMAAMLUREXUQHL-UHFFFAOYSA-N
    • SMILES: FC(C1C=NC=CC=1CC1(CC1)NC)(F)F

Computed Properties

  • Exact Mass: 230.10308291g/mol
  • Monoisotopic Mass: 230.10308291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 24.9Ų

N-methyl-1-{3-(trifluoromethyl)pyridin-4-ylmethyl}cyclopropan-1-amine Pricemore >>

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Additional information on N-methyl-1-{3-(trifluoromethyl)pyridin-4-ylmethyl}cyclopropan-1-amine

Research Brief on N-methyl-1-{3-(trifluoromethyl)pyridin-4-ylmethyl}cyclopropan-1-amine (CAS: 2229102-01-4): Recent Advances and Applications

N-methyl-1-{3-(trifluoromethyl)pyridin-4-ylmethyl}cyclopropan-1-amine (CAS: 2229102-01-4) is a novel small molecule that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropane and trifluoromethylpyridine moieties, has shown promising potential in various therapeutic areas, including central nervous system (CNS) disorders and oncology. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, positioning it as a candidate for further drug development.

The synthesis and structural characterization of N-methyl-1-{3-(trifluoromethyl)pyridin-4-ylmethyl}cyclopropan-1-amine have been detailed in several recent publications. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) to confirm its molecular structure and purity. The compound's stability under physiological conditions has also been investigated, with findings suggesting favorable pharmacokinetic profiles for oral administration. These studies lay the groundwork for its potential use in clinical settings.

In the context of CNS disorders, preliminary in vitro and in vivo studies have demonstrated that N-methyl-1-{3-(trifluoromethyl)pyridin-4-ylmethyl}cyclopropan-1-amine exhibits high affinity for specific neurotransmitter receptors, particularly those involved in mood regulation and cognitive function. Animal models of depression and anxiety have shown significant behavioral improvements following treatment with this compound, suggesting its potential as a novel psychotropic agent. Further research is underway to explore its efficacy in human trials, with a focus on optimizing dosage and minimizing adverse effects.

Oncology research has also highlighted the potential of N-methyl-1-{3-(trifluoromethyl)pyridin-4-ylmethyl}cyclopropan-1-amine as a targeted therapy. Recent studies have identified its ability to inhibit key signaling pathways involved in tumor growth and metastasis. In particular, the compound has shown selective cytotoxicity against certain cancer cell lines, with minimal effects on healthy cells. These findings have spurred interest in its development as a chemotherapeutic agent, either as a standalone treatment or in combination with existing therapies.

Despite these promising results, challenges remain in the development of N-methyl-1-{3-(trifluoromethyl)pyridin-4-ylmethyl}cyclopropan-1-amine. Issues such as bioavailability, metabolic stability, and potential drug-drug interactions require further investigation. Ongoing research aims to address these challenges through structural modifications and formulation optimization. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-methyl-1-{3-(trifluoromethyl)pyridin-4-ylmethyl}cyclopropan-1-amine (CAS: 2229102-01-4) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its unique structural features and demonstrated therapeutic potential make it a subject of intense study across multiple disciplines. As research progresses, this compound may pave the way for new treatments in CNS disorders and oncology, addressing unmet medical needs and improving patient outcomes.

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